Cas no 746630-35-3 (2-bromo-1-(4-bromo-2,6-difluorophenyl)ethan-1-one)

• Product Name: 2-bromo-1-(4-bromo-2,6-difluorophenyl)ethan-1-one
• CAS No: 746630-35-3
• MF: C₈H₄Br₂F₂O
• MW: 313.92156791687
• CID: 1768885
• PubChem ID: 73012513
• Update Time: 2025-08-05

2-bromo-1-(4-bromo-2,6-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-bromo-2,6-difluorophenyl)ethanone
• 2-bromo-1-(4-bromo-2,6-difluorophenyl)ethan-1-one
• 2,4'-DIBROMO-2',6'-DIFLUOROACETOPHENONE
• CL9571
• AKOS017548138
• 746630-35-3
• SCHEMBL6195574
• SY358452
• CS-0455458
• 4-Bromo-2,6-difluorophenacyl bromide
• DTXSID801248421
• MFCD18910123

• Inchi： 1S/C8H4Br2F2O/c9-3-7(13)8-5(11)1-4(10)2-6(8)12/h1-2H,3H2
• InChI Key： JTJBHXJAWJJMLP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(CBr)=O)=C(C=1)F)F

Computed Properties

• Exact Mass: 311.85962
• Monoisotopic Mass: 311.85970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-1-(4-bromo-2,6-difluorophenyl)ethan-1-one

2-Bromo-1-(4-Bromo-2,6-Difluorophenyl)Ethan-1-One: A Comprehensive Overview

The compound CAS No. 746630-35-3, commonly referred to as 2-bromo-1-(4-bromo-2,6-difluorophenyl)ethan-1-one, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a ketone group, bromine atoms, and fluorine substituents. The presence of these functional groups imparts distinct chemical properties, making it a valuable compound for research and development purposes.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Its structure serves as a versatile platform for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. For instance, researchers have explored the use of this compound in the development of novel antibiotics and anticancer agents. The bromine atoms in its structure play a crucial role in mediating interactions with biological targets, while the fluorine substituents contribute to its stability and bioavailability.

In terms of synthesis, 2-bromo-1-(4-bromo-2,6-difluorophenyl)ethan-1-one is typically prepared through a multi-step process involving electrophilic aromatic substitution and ketone formation. The synthesis pathway is optimized to ensure high yields and purity, which are critical for its application in advanced research. The use of modern catalytic techniques has further enhanced the efficiency of this synthesis process, making it more sustainable and cost-effective.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point due to the strong intermolecular forces arising from its bromine and fluorine substituents. Additionally, its solubility in organic solvents makes it suitable for various analytical techniques such as chromatography and spectroscopy. These properties are essential for its characterization and quality control during production.

From an environmental perspective, the compound has been evaluated for its potential impact on ecosystems. Studies indicate that it is biodegradable under specific conditions, which aligns with current sustainability goals in the chemical industry. However, further research is required to fully understand its environmental fate and toxicity profile.

In conclusion, CAS No. 746630-35-3 or 2-bromo-1-(4-bromo-2,6-difluorophenyl)ethan-1-one stands out as a pivotal molecule in contemporary chemical research. Its unique structure, combined with its versatile reactivity and favorable physical properties, positions it as a key player in the development of innovative pharmaceuticals and materials. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.